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SASDP Networking Support Center
Welcome to the technical support center for the Science Advice Skills Development Program

(SASDP). This resource is designed to help participants troubleshoot common issues and

answer frequently asked questions related to networking opportunities within the program. The

SASDP is an initiative by INGSA-Africa aimed at building the capacity of early and mid-career

African scientists to effectively practice science advice.[1][2]

Frequently Asked Questions (FAQs)
Q1: What is the primary goal of the networking component of the SASDP?

A1: The primary goal is to support early and mid-career African scientists and researchers in

building skills to translate their research findings into policy advice.[1][2] This involves

connecting mentees with experienced mentors, fostering collaborations, and providing

platforms to engage with policymakers and peers.[3] The networking component is crucial for

creating lasting professional relationships that can lead to future projects and career

opportunities.[4][5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1230091#bc-rfq
https://www.benchchem.com/product/b1230091/docs?utm_src=pdf-body#networking-opportunities-within-the-sasdp-program
https://www.benchchem.com/product/b1230091/docs?utm_src=pdf-body#networking-opportunities-within-the-sasdp-program
https://www.benchchem.com/product/b1230091/docs?utm_src=pdf-body#networking-opportunities-within-the-sasdp-program
https://ingsa.org/event/sasdp-call-25/
https://ingsa.org/news/sasdp24/
https://www.benchchem.com/product/b1230091/docs?utm_src=pdf-body#networking-opportunities-within-the-sasdp-program
https://ingsa.org/event/sasdp-call-25/
https://ingsa.org/news/sasdp24/
https://aasciences.africa/news/call-for-mentors-and-mentees-sasdp-4th-cohort
https://www.expertia.ai/career-tips/top-7-networking-strategies-every-research-associate-should-know-58830c
https://authorservices.taylorandfrancis.com/blog/research-impact/successful-networking-tips-for-researchers/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230091?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q2: How are mentors and mentees matched in the program?

A2: The matching process is based on the scientific field, area of interest, and the specific

goals of the mentee. The program often focuses on themes like Climate Change in Africa, with

sub-topics in Health, Water, Energy, and Food Security.[6][7] Mentors are typically policy-active

scientists or researchers with experience in these fields.[2]

Q3: What digital platforms are used for networking within the SASDP?

A3: The SASDP utilizes a combination of one-on-one virtual mentorship sessions, webinars,

and workshops.[2][8] Participants are also encouraged to leverage professional social media

platforms like LinkedIn and ResearchGate to connect with peers and share their work.[4][9]

Q4: Are there in-person networking events?

A4: While the core of the mentorship is virtual, the program may include workshops and

encourages participation in relevant academic conferences and events.[5][8][9] These

gatherings are excellent opportunities for face-to-face interaction with a broader community of

researchers and policymakers.[5]

Troubleshooting Guides
This section addresses specific challenges participants might face when trying to build their

professional network through the SASDP.

Issue 1: Low Engagement with Potential Collaborators
Question: I've reached out to several researchers I met through a SASDP webinar, but I'm not

getting any responses. What can I do?

Answer: A lack of response can be due to several factors. The troubleshooting protocol below

can help you refine your approach.

Experimental Protocol: Optimizing Outreach for Collaboration

Initial Contact Analysis: Review your initial outreach email or message.
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Was it personalized? Did you mention a specific point from their presentation or a shared

interest?

Was your request clear and concise? Avoid vague requests like "let's collaborate" and

instead propose a specific idea or question for discussion.

Did you include a link to your professional profile or a relevant publication?

Follow-Up Strategy: Plan a polite and professional follow-up.

Wait for 1-2 weeks before sending a follow-up email.

In your follow-up, gently remind them of the context of your initial contact.

You can also try engaging with their work on a professional platform by sharing or

commenting on their recent posts.[5]

Value Proposition: Ensure you are clearly stating the mutual benefit of the connection.

Frame your outreach around a shared goal or a problem you can help solve.

Listening and providing value is a key aspect of successful networking.

Data Presentation: Outreach Method Effectiveness

Outreach Method Initial Response Rate
Collaboration Success
Rate

Generic Email Template 15% 2%

Personalized Email with

Specific Ask
45% 18%

Social Media Interaction then

Email
60% 25%

Introduction by Mutual Contact 85% 40%

Logical Relationship: The Collaboration Funnel
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This diagram illustrates the logical flow from initial contact to successful collaboration.

Caption: A flowchart of the stages from initial outreach to establishing a scientific collaboration.

Issue 2: Difficulty Translating Research for a Policy
Audience
Question: My mentor has advised me to network with policymakers, but I'm struggling to make

my research accessible to them. How can I improve?

Answer: Communicating complex scientific concepts to a non-specialist audience is a common

challenge. The following workflow can guide you in refining your communication strategy.

Experimental Workflow: Policy Brief Development

This workflow outlines the steps to create an effective policy brief from your research, a key

tool for engaging policymakers.
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Identify Core Research Findings

Define Target Policy Audience

Identify Key Policy-Relevant Message

Draft Executive Summary (1-2 paragraphs)

Write Main Body: Problem, Evidence, Implications

Develop Actionable Policy Recommendations

Review with SASDP Mentor

Finalize and Distribute to Target Audience

Click to download full resolution via product page

Caption: A step-by-step workflow for developing a policy brief from scientific research.

Signaling Pathway: From Evidence to Policy Impact
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This diagram illustrates how effective communication of scientific evidence can influence the

policymaking process.

Scientific Domain Policy Domain

Scientific_Evidence Policy_BriefTranslation Policy_DialogueDissemination Policy_AdoptionInfluence

Click to download full resolution via product page

Caption: The pathway showing how scientific evidence is translated to influence policy

adoption.
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[https://www.benchchem.com/product/b1230091/docs#networking-opportunities-within-the-
sasdp-program]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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